Cas no 324050-23-9 ({4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}(4-methylphenyl)methanone)

• Product Name: {4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}(4-methylphenyl)methanone
• CAS No: 324050-23-9
• MF: C₂₄H₂₀N₂O₃S₂
• MW: 448.557203292847
• CID: 5974932
• PubChem ID: 2134255
• Update Time: 2025-10-29

{4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}(4-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• {4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}(4-methylphenyl)methanone
• Benzenecarbothioic acid, 4-methyl-, S-[5-[(4-methylphenyl)sulfonyl]-2-phenyl-1H-imidazol-4-yl] ester
• {[4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}(4-methylphenyl)methanone
• S-(2-phenyl-4-tosyl-1H-imidazol-5-yl) 4-methylbenzothioate
• AKOS000522472
• BIM-0001045.P001
• SMSF0008593
• CBMicro_001124
• S-[5-(4-methylphenyl)sulfonyl-2-phenyl-1H-imidazol-4-yl] 4-methylbenzenecarbothioate
• AB00674383-01
• CB02472
• 324050-23-9
• F1430-0060
• BRD-K96867407-001-01-9

• Inchi： 1S/C24H20N2O3S2/c1-16-8-12-19(13-9-16)24(27)30-22-23(26-21(25-22)18-6-4-3-5-7-18)31(28,29)20-14-10-17(2)11-15-20/h3-15H,1-2H3,(H,25,26)
• InChI Key： MWAFWDSRCAVCKO-UHFFFAOYSA-N
• SMILES： C1(C(SC2=C(S(C3=CC=C(C)C=C3)(=O)=O)NC(C3=CC=CC=C3)=N2)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 448.09153485g/mol
• Monoisotopic Mass: 448.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 694.7±55.0 °C(Predicted)
• pka: 6.74±0.10(Predicted)

Additional information on {4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}(4-methylphenyl)methanone

Compound CAS No. 324050-23-9: {4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}(4-methylphenyl)methanone

The compound with CAS No. 324050-23-9, named {4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}(4-methylphenyl)methanone, is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes an imidazole ring, a sulfonyl group, and a methanone moiety. The presence of these functional groups makes it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of imidazole-based compounds in drug design, particularly due to their ability to form hydrogen bonds and their stability in various chemical environments. The sulfonyl group in this compound adds electron-withdrawing properties, enhancing its reactivity in certain reactions. Additionally, the methanone group contributes to the molecule's solubility and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including Suzuki coupling and nucleophilic substitution reactions, to achieve high yields and purity. The use of transition metal catalysts has been particularly effective in facilitating these reactions, ensuring the formation of the desired product with minimal side products.

In terms of applications, this compound has shown potential as a bioactive agent in preclinical studies. Its ability to inhibit certain enzymes and modulate cellular pathways has made it a subject of interest in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Recent findings suggest that the imidazole ring plays a critical role in its biological activity, acting as a scaffold for interactions with target proteins.

Moreover, the compound's structural features make it an excellent candidate for further modification and optimization. By altering the substituents on the imidazole ring or the sulfonyl group, researchers can potentially enhance its pharmacokinetic properties and improve its efficacy as a therapeutic agent. These modifications are currently being explored in academic and industrial settings.

From an analytical perspective, the characterization of this compound has been carried out using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity, ensuring its reliability for use in experimental studies.

In conclusion, the compound {4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}(4-methylphenyl)methanone represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a valuable tool for researchers in various fields. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative solutions across industries.